(2S)-3-methyl-2-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]butanoic acid

• IUPAC Name: (2S)-3-methyl-2-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C15H16N2O4/c1-9(2)13(15(19)20)16-14(18)11-8-12(21-17-11)10-6-4-3-5-7-10/h3-9,13H,1-2H3,(H,16,18)(H,19,20)/t13-/m0/s1
• InChI Key: WTWDHBPKFHWQQY-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1=NOC(=C1)C2=CC=CC=C2
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)C1=NOC(=C1)C2=CC=CC=C2
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

(2S)-3-methyl-2-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]butanoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It is also known by its chemical name, PBD150.

Mechanism of Action

PBD150 binds to the outer vestibule of the Kv1.3 channel, causing a conformational change that inhibits its activity. This inhibition prevents T-cell activation and proliferation, which can help to alleviate autoimmune diseases.
Biochemical and Physiological Effects:
Studies have shown that PBD150 is highly selective for the Kv1.3 channel, with minimal effects on other potassium channels. It has also been found to have a low toxicity profile and is well-tolerated in animal models. In addition to its potential therapeutic applications, PBD150 has also been studied for its effects on T-cell function and proliferation.

Advantages and Limitations for Lab Experiments

PBD150 has several advantages for use in laboratory experiments. Its high selectivity for the Kv1.3 channel allows for specific targeting of T-cell function, while its low toxicity profile and well-tolerated nature make it a safe choice for animal studies. However, its synthesis can be complex and time-consuming, which may limit its widespread use.

Future Directions

There are several future directions for research on PBD150. One area of interest is the potential for its use in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of PBD150 and its effects on T-cell function. Finally, there is potential for the development of new compounds based on the structure of PBD150 that may have even greater selectivity and efficacy.

Synthesis Methods

The synthesis of PBD150 involves the reaction of 3-methyl-2-oxobutanoic acid with 5-phenyl-1,2-oxazole-3-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

PBD150 has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to selectively inhibit the activity of a specific type of potassium channel known as Kv1.3. This channel is involved in the regulation of T-cell activation and has been implicated in various autoimmune diseases. PBD150 has therefore been studied for its potential as a therapeutic agent for these diseases.